Cas no 478055-40-2 (5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid)

5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid is a heterocyclic carboxylic acid derivative featuring a tetrahydro-1,8-naphthyridine core linked to a pentanoic acid moiety. This compound is of interest in medicinal chemistry due to its potential as a versatile intermediate in the synthesis of pharmacologically active molecules. The tetrahydro-1,8-naphthyridine scaffold contributes to enhanced binding affinity in biological systems, while the carboxylic acid group allows for further functionalization or salt formation. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound exhibits good synthetic accessibility and stability, facilitating its use in research and development settings.
5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid structure
478055-40-2 structure
Product Name:5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid
CAS No:478055-40-2
MF:C13H18N2O2
MW:234.294223308563
CID:1091062
PubChem ID:22062940
Update Time:2025-06-15

5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid
    • 5-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)pentaic acid
    • 478055-40-2
    • 5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoicacid
    • A51133
    • DA-05588
    • SCHEMBL15397316
    • DTXSID10622196
    • Inchi: 1S/C13H18N2O2/c16-12(17)6-2-1-5-11-8-7-10-4-3-9-14-13(10)15-11/h7-8H,1-6,9H2,(H,14,15)(H,16,17)
    • InChI Key: BREOKHDXONYFEN-UHFFFAOYSA-N
    • SMILES: OC(CCCCC1=CC=C2C(=N1)NCCC2)=O

Computed Properties

  • Exact Mass: 234.136827821g/mol
  • Monoisotopic Mass: 234.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 62.2Ų

5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid Pricemore >>

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5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid Related Literature

Additional information on 5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid

Recent Advances in the Study of 5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid (CAS: 478055-40-2)

The compound 5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid (CAS: 478055-40-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various enzymes and receptors. Its unique structural features, including the tetrahydro-1,8-naphthyridine core and pentanoic acid side chain, make it a versatile scaffold for drug design. Researchers have successfully utilized this compound in the development of inhibitors for kinases, GPCRs, and other therapeutic targets implicated in cancer, inflammation, and neurodegenerative diseases.

One of the most notable advancements in this area is the optimization of synthetic routes for 5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic protocol that enhances yield and purity while reducing production costs. This development is particularly significant for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have shown that derivatives of 5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid exhibit promising pharmacological properties. For instance, a series of analogs displayed potent inhibitory activity against specific protein kinases involved in tumor growth and metastasis. These findings were further supported by molecular docking studies, which revealed key interactions between the compound and the ATP-binding sites of target kinases.

Furthermore, pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) profiles of this compound. Researchers have identified strategies to improve its bioavailability and blood-brain barrier penetration, which could enhance its therapeutic potential for central nervous system disorders. These advancements are particularly relevant for the development of next-generation neuroprotective agents.

Looking ahead, the scientific community anticipates that 5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid and its derivatives will continue to play a pivotal role in drug discovery efforts. Ongoing research is exploring its application in combination therapies and as part of targeted drug delivery systems. The compound's versatility and promising biological activity make it a valuable asset in the quest for novel treatments for various diseases.

In conclusion, the recent progress in understanding and applying 5-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)pentanoic acid (CAS: 478055-40-2) underscores its importance in modern medicinal chemistry. As research continues to uncover its full potential, this compound is poised to contribute significantly to the development of innovative therapeutic agents in the coming years.

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